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Compound of Interest

Compound Name: Cetearyl alcohol

Cat. No.: B6596288 Get Quote

Essential guidance for laboratory professionals on the safe handling, personal protective

equipment, and disposal of Cetearyl alcohol, ensuring a secure research environment.

For researchers, scientists, and drug development professionals, maintaining a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for the handling of Cetearyl alcohol, a common fatty alcohol used in

pharmaceutical and cosmetic formulations. Adherence to these procedural steps will minimize

risk and ensure operational efficiency.

Personal Protective Equipment (PPE) for Handling
Cetearyl Alcohol
When handling Cetearyl alcohol in a laboratory setting, a comprehensive approach to

personal protection is crucial to prevent skin contact, eye irritation, and inhalation of dust or

vapors. The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Rationale and Specifications

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

larger quantities.

To protect against dust

particles and potential

splashes.[1][2][3]

Hands
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly.[4][5]

Body
Laboratory coat, coveralls, or a

long-sleeved jacket.

To protect skin and clothing

from spills. For larger spills, a

full suit may be required.

Respiratory
A dust respirator or a full-face

respirator.

Recommended if ventilation is

insufficient or if dust is

generated. Ensure the

respirator is approved/certified.

Feet

Closed-toe shoes. Chemical-

resistant boots for large-scale

operations.

To protect feet from spills.

Quantitative Safety and Physical Data
The following tables provide key quantitative data for Cetearyl alcohol, summarizing its

toxicological profile and physical properties for easy reference.

Toxicological Data
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Test Species Route Result

Acute Oral Toxicity

(LD50)
Rat Oral > 10,000 mg/kg

Acute Oral Toxicity

(LD50)
Rat Oral 5,000 mg/kg

Acute Oral Toxicity

(LD50)
Mouse Oral 3,200 mg/kg

Acute Dermal Toxicity

(LD50)
Rabbit Dermal > 8,000 mg/kg

Acute Dermal Toxicity

(LD50)
Rabbit Dermal > 2,600 mg/kg

Sub-chronic Inhalation

Toxicity (NOAC)
Rat Inhalation 120 ppm (90 days)

Physical and Chemical Properties
Property Value

Appearance White to ivory waxy solid/pastilles

Melting Point 48 - 59 °C

Boiling Point Approximately 300 - 360 °C

Flash Point Approximately 110 - 360 °C

Auto-ignition Temperature Approximately 254 °C

Solubility Insoluble in water

Experimental Protocols: A General Overview
The toxicological data presented are derived from standardized studies. While specific, detailed

protocols for Cetearyl alcohol are proprietary, the methodologies generally follow OECD

(Organisation for Economic Co-operation and Development) guidelines.
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Acute Oral Toxicity (OECD Guideline 401, now replaced by 420, 423, and 425): This test

involves the administration of a single dose of the substance to fasted animals, typically rats.

The animals are then observed for a set period, usually 14 days, for signs of toxicity and

mortality. The LD50 value, the dose lethal to 50% of the test population, is then determined.

Acute Dermal Toxicity (OECD Guideline 402): This method assesses the potential hazards

from short-term skin exposure. A specified dose of the substance is applied to a shaved area

of the skin of the test animal, usually a rat or rabbit, and kept in contact for 24 hours. The

animals are observed for signs of toxicity and mortality over a period of at least 14 days.

Subchronic Inhalation Toxicity (OECD Guideline 413): This study evaluates the effects of

repeated inhalation exposure over a 90-day period. Groups of rodents are typically exposed

to the test substance for 6 hours a day, 5-7 days a week. Various toxicological endpoints,

including clinical observations, body weight, hematology, clinical chemistry, and

histopathology, are evaluated.

Safe Handling and Disposal Workflow
The following diagram outlines the logical workflow for the safe handling of Cetearyl alcohol,
from receipt to disposal. Adherence to this workflow is critical for maintaining a safe laboratory

environment.
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Workflow for Safe Handling of Cetearyl Alcohol

Receiving and Storage

Handling and Use

Spill Management

Waste Disposal

Receive Cetearyl Alcohol

Store in a cool, dry, well-ventilated area away from incompatible materials (strong oxidizing agents, acids, bases). Keep container tightly closed.

Don appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

- Respirator (if needed)

Weigh and handle in a well-ventilated area. Avoid creating dust.

Use in formulation or experiment.

Generation of Waste (unused product, contaminated materials)

Accidental Spill

Ventilate area. Eliminate ignition sources. Absorb with inert material.

Collect spilled material into a suitable container for disposal. Clean the area with water and detergent.

Dispose of waste at an authorized site in accordance with local, regional, and national regulations. Do not discharge into sewers or waterways.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Cetearyl alcohol in a laboratory setting.
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Operational and Disposal Plans
First Aid Measures

Inhalation: If respiratory irritation occurs, move the individual to fresh air. Seek medical

attention if symptoms persist.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek medical attention if

irritation persists.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, ventilate the area and remove all sources of ignition. Wear appropriate

personal protective equipment. Mechanically recover the product and place it in a suitable

container for disposal. Clean the spill area with water and detergent. Prevent the material from

entering drains or waterways.

Fire-Fighting Measures
Cetearyl alcohol is combustible at high temperatures. Use dry chemical, carbon dioxide, water

spray, or alcohol-resistant foam to extinguish a fire. Firefighters should wear self-contained

breathing apparatus and full protective clothing.

Disposal Plan
Dispose of Cetearyl alcohol and any contaminated materials at a licensed chemical

destruction plant or an authorized waste disposal site. Do not allow the material to enter

sewers or waterways. All disposal practices must comply with local, regional, and national

environmental regulations. Empty containers should be thoroughly rinsed with detergent before

disposal or recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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